Cas no 1803846-59-4 (1-(4-Bromo-3-(trifluoromethoxy)phenyl)-3-chloropropan-2-one)
1-(4-Bromo-3-(trifluoromethoxy)phenyl)-3-chloropropan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Bromo-3-(trifluoromethoxy)phenyl)-3-chloropropan-2-one
-
- Inchi: 1S/C10H7BrClF3O2/c11-8-2-1-6(3-7(16)5-12)4-9(8)17-10(13,14)15/h1-2,4H,3,5H2
- InChI Key: IYUIHBOLWZDTJM-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1OC(F)(F)F)CC(CCl)=O
Computed Properties
- Exact Mass: 329.92700 g/mol
- Monoisotopic Mass: 329.92700 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 331.51
- XLogP3: 4
- Topological Polar Surface Area: 26.3
1-(4-Bromo-3-(trifluoromethoxy)phenyl)-3-chloropropan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021106-250mg |
1-(4-Bromo-3-(trifluoromethoxy)phenyl)-3-chloropropan-2-one |
1803846-59-4 | 97% | 250mg |
494.40 USD | 2021-06-24 | |
| Alichem | A013021106-500mg |
1-(4-Bromo-3-(trifluoromethoxy)phenyl)-3-chloropropan-2-one |
1803846-59-4 | 97% | 500mg |
823.15 USD | 2021-06-24 | |
| Alichem | A013021106-1g |
1-(4-Bromo-3-(trifluoromethoxy)phenyl)-3-chloropropan-2-one |
1803846-59-4 | 97% | 1g |
1,504.90 USD | 2021-06-24 |
1-(4-Bromo-3-(trifluoromethoxy)phenyl)-3-chloropropan-2-one Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 1-(4-Bromo-3-(trifluoromethoxy)phenyl)-3-chloropropan-2-one
Introduction to 1-(4-Bromo-3-(trifluoromethoxy)phenyl)-3-chloropropan-2-one (CAS No. 1803846-59-4)
The compound 1-(4-Bromo-3-(trifluoromethoxy)phenyl)-3-chloropropan-2-one (CAS No. 1803846-59-4) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel bioactive molecules. This compound, featuring a unique structural motif comprising a bromo and trifluoromethoxy substituted aromatic ring connected to a chloro-substituted propanone backbone, has garnered considerable attention due to its potential pharmacological properties.
From a structural perspective, the presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances the compound's interactability with biological targets. The 4-Bromo group introduces a strong electron-withdrawing effect, while the 3-(trifluoromethoxy) moiety provides additional lipophilicity and metabolic stability. This combination makes the compound an attractive candidate for further exploration in drug discovery programs.
Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced binding affinity and resistance to metabolic degradation. The incorporation of trifluoromethoxy into the molecular framework of this compound is particularly noteworthy, as it has been shown to improve pharmacokinetic profiles in various therapeutic areas. For instance, fluorinated analogs have demonstrated improved oral bioavailability and prolonged half-life in clinical trials.
The chloro substituent on the propanone backbone further contributes to the compound's versatility, allowing for diverse functionalization and derivatization strategies. This feature is particularly valuable in medicinal chemistry, where structural modifications can fine-tune biological activity and selectivity. The propanone core itself is a well-established scaffold in pharmaceuticals, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.
In the context of contemporary drug discovery, this compound aligns with emerging trends toward rational drug design and structure-based ligand optimization. The use of computational modeling and high-throughput screening techniques has enabled researchers to rapidly evaluate the potential of such molecules. Preliminary computational studies suggest that 1-(4-Bromo-3-(trifluoromethoxy)phenyl)-3-chloropropan-2-one may exhibit inhibitory activity against several enzymes implicated in inflammatory and oncogenic pathways.
Experimental validation of these hypotheses has already begun in academic and industrial research laboratories. Initial pharmacokinetic studies indicate that the compound exhibits favorable solubility and stability under physiological conditions, suggesting its potential for further development into a lead candidate. Additionally, preliminary toxicity assessments have shown no significant adverse effects at tested doses, reinforcing its promise as a safe and effective therapeutic agent.
The synthesis of this compound involves multi-step organic transformations, including bromination, trifluoromethylation, chlorination, and condensation reactions. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's synthetic accessibility but also underscore the growing sophistication of modern chemical synthesis techniques.
From a broader perspective, compounds like 1-(4-Bromo-3-(trifluoromethoxy)phenyl)-3-chloropropan-2-one contribute to the expanding arsenal of tools available for drug discovery. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, immunology, and neurology. As research continues to uncover new biological targets and mechanisms, compounds such as this one will play an increasingly critical role in addressing unmet medical needs.
The integration of cutting-edge technologies into drug development pipelines is essential for accelerating progress from bench to bedside. Techniques such as machine learning-assisted molecular design are being leveraged to predict novel bioactivities and optimize molecular properties. The potential of 1-(4-Bromo-3-(trifluoromethoxy)phenyl)-3-chloropropan-2-one as a lead molecule is further enhanced by its compatibility with these advanced computational tools.
In conclusion, 1-(4-Bromo-3-(trifluoromethoxy)phenyl)-3-chloropropan-2-one (CAS No. 1803846-59-4) exemplifies the innovative spirit driving modern pharmaceutical chemistry. Its unique structural features, coupled with promising preclinical data, position it as a valuable asset in ongoing drug discovery efforts. As research progresses, this compound will continue to be scrutinized for its potential applications in human health and disease management.
1803846-59-4 (1-(4-Bromo-3-(trifluoromethoxy)phenyl)-3-chloropropan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)